tert-Butyl 6-bromo-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 6-bromo-4-oxospiro[3H-1,3-benzoxazine-2,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C17H21BrN2O4/c1-16(2,3)24-15(22)20-8-6-17(7-9-20)19-14(21)12-10-11(18)4-5-13(12)23-17/h4-5,10H,6-9H2,1-3H3,(H,19,21)
• InChI Key: FKBBJWUNJKLMBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)NC(=O)C3=C(O2)C=CC(=C3)Br
• Molecular Formula: C17H21BrN2O4
• DSSTOX Substance ID: DTXSID80383388
• Molecular Weight: 397.3 g/mol
• CAS RN: 690632-05-4

Description

The compound “tert-Butyl 6-bromo-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4’-piperidine]-1’-carboxylate” has a molecular formula of C17H21BrN2O4 and a molecular weight of 397.26. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H16BrNO3/c1-14(2,3)19-13(18)16-7-6-9-8-10(15)4-5-11(9)12(16)17/h4-5,8H,6-7H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound is a white to off-white powder or crystals. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Organic Synthesis Building Blocks

. Its structure contains functional groups that are amenable to further chemical modifications, making it suitable for constructing complex molecular architectures. This is particularly useful in the synthesis of diverse heterocyclic compounds, which are prevalent in many pharmaceuticals.

Medicinal Chemistry

. This reaction is fundamental in drug design and development, allowing for the creation of a wide array of potential pharmacologically active molecules.

Enzyme Inhibition Studies

. Brominated compounds are often used in the design of enzyme inhibitors due to their ability to mimic the transition state of enzymatic reactions.

Spirocyclic Compound Research

. The spiro[benzo[e][1,3]oxazine] moiety is a scaffold that can be found in compounds with various biological activities, including antitumor and antibacterial properties.

Material Science

. The presence of aromatic rings and heteroatoms might contribute to charge transport properties, which are essential in the development of electronic materials.

Analytical Chemistry

. It can help in the calibration of instruments or in the development of new analytical methods for the detection and quantification of similar compounds.

Chemical Education

. It provides a practical example for teaching about spiro compounds, heterocycles, and functional group transformations.

Photodynamic Therapy Research

. By attaching a photoreactive group, it could be developed into a compound that, upon light activation, produces reactive oxygen species to kill cancer cells.

Synthesis routes and methods I

Procedure details

Three batches of 5-bromo salicylamide (5.00 g each, 23.1 mmol), N-Boc-piperidin-4-one (3.45 g, 17.3 mmol) and pyrrolidine (1.64 g, 23.1 mmol) were heated in different flasks at 72° C. under MW irradiation for 1 h. Further N-Boc-piperidin-4-one (3.45 g, 17.3 mmol) was added and the mixtures were heated for 1 h at 72° C. The resulting precipitates were collected by filtration and washed with MeOH to give 6-bromo-3,4-dihydro-4-oxo-spiro[2H-(1,3)-benzoxazine-2,4′-piperidin]-1′-carboxylic acid tert-butyl ester (17.2 g) as a white solid.

Synthesis routes and methods II

Procedure details

A mixture of 5-bromo salicylamide (2.5 g, 11.6 mmol), N—BOC-4-piperidone (2.30 g, 11.6 mmol) and pyrrolidine (0.96 ml, 11.6 mmol) in toluene (40 ml) was heated to reflux under N2 atmosphere. After 3 h, the mixture was cooled down to RT, poured into water and extracted with AcOEt. The organic phase was washed with a 2 M solution of NaOH (150 ml) and then with 2 M HCl (150 ml), dried over Na2SO4, filtered and the solvent was evaporated under vacuum. The crude mixture was purified by column chromatography using DCM/MeOH 90/10 as eluent, to give 1.82 g of 6-bromo-3,4-dihydro-4-oxo-spiro[2H-(1,3)-benzoxazine-2,4′-piperidin]-1′-carboxylic acid tert-butyl ester as a white solid (40%). Reaction with methyl acrylate according to the procedure for preparation of Intermediate 1, Step B, gave (E)-3-{1′-tert-butoxycarbonyl-3,4-dihydro-4-oxo-spiro[2H-(1,3)-benzoxazine-2,4′-piperidin]-6-yl}-acrylic acid methyl ester (1.3 g, 71%) as a yellow solid.